1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H22N8OS/c28-18(23-19-22-14-3-1-2-4-15(14)29-19)13-7-9-26(10-8-13)16-5-6-17(25-24-16)27-12-20-11-21-27/h5-6,11-13H,1-4,7-10H2,(H,22,23,28)
• InChI Key: SKZNVLLCYGDJIP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)C3CCN(CC3)C4=NN=C(C=C4)N5C=NC=N5
• Molecular Formula: C19H22N8OS
• Molecular Weight: 410.5 g/mol

Description

The compound contains several functional groups including a 1,2,4-triazole, pyridazine, piperidine, and a carboxamide group. Compounds containing these functional groups are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The exact structure would depend on the specific arrangement and connectivity of these rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and functional groups present. For example, the presence of polar functional groups like carboxamide could make the compound more water-soluble.

Mechanism of Action

Target of Action

Similar compounds with the1,2,3-triazol-4-yl motif have been studied for various purposes, such as for generating d and f metal coordination complexes .

Mode of Action

Compounds with similar motifs have been used in the formation ofcoordination polymers . Coordination polymers are structures in which metal ions are linked by ligands, forming one-, two-, or three-dimensional networks .

Biochemical Pathways

Similar compounds have been used in the formation ofdendritic and polymeric networks , which suggests that they may interact with biochemical pathways related to these structures.

Result of Action

Similar compounds have been studied for theirphotoluminescence properties , suggesting that they may have effects related to light emission.

Action Environment

The synthesis of similar compounds has been achieved using thesolvothermal method , which involves the use of solvents under pressure and heat, suggesting that these conditions may influence the compound’s properties.

Future Directions

Future research could involve synthesizing the compound and testing its biological activity. If it shows promising activity, it could be further optimized and potentially developed into a new drug.